Cas no 1196153-35-1 (methyl 5-ethynylpyrimidine-2-carboxylate)
1196153-35-1 structure
Product Name:methyl 5-ethynylpyrimidine-2-carboxylate
CAS No:1196153-35-1
MF:C8H6N2O2
MW:162.145441532135
CID:2616560
PubChem ID:72212454
Update Time:2025-04-21
methyl 5-ethynylpyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-ethynylpyrimidine-2-carboxylate
- 2-PYRIMIDINECARBOXYLIC ACID, 5-ETHYNYL-, METHYL ESTER
- EN300-7833633
- AB69125
- 1196153-35-1
-
- Inchi: 1S/C8H6N2O2/c1-3-6-4-9-7(10-5-6)8(11)12-2/h1,4-5H,2H3
- InChI Key: IDLNQCCGURQWTQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1N=CC(C#C)=CN=1)=O
Computed Properties
- Exact Mass: 162.042927438Da
- Monoisotopic Mass: 162.042927438Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (10 g/l) (25 º C),
methyl 5-ethynylpyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7833633-0.05g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 0.05g |
$212.0 | 2025-02-22 | |
| Enamine | EN300-7833633-0.1g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 0.1g |
$317.0 | 2025-02-22 | |
| Enamine | EN300-7833633-0.25g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 0.25g |
$452.0 | 2025-02-22 | |
| Enamine | EN300-7833633-0.5g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 0.5g |
$713.0 | 2025-02-22 | |
| Enamine | EN300-7833633-1.0g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 1.0g |
$914.0 | 2025-02-22 | |
| Enamine | EN300-7833633-2.5g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 2.5g |
$1791.0 | 2025-02-22 | |
| Enamine | EN300-7833633-5.0g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 5.0g |
$2650.0 | 2025-02-22 | |
| Enamine | EN300-7833633-10.0g |
methyl 5-ethynylpyrimidine-2-carboxylate |
1196153-35-1 | 95.0% | 10.0g |
$3929.0 | 2025-02-22 | |
| 1PlusChem | 1P0097JV-50mg |
2-Pyrimidinecarboxylic acid, 5-ethynyl-, methyl ester |
1196153-35-1 | 95% | 50mg |
$315.00 | 2023-12-26 | |
| 1PlusChem | 1P0097JV-100mg |
2-Pyrimidinecarboxylic acid, 5-ethynyl-, methyl ester |
1196153-35-1 | 95% | 100mg |
$454.00 | 2023-12-26 |
methyl 5-ethynylpyrimidine-2-carboxylate Related Literature
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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